Cas no 1805108-58-0 (Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate)

• Product Name: Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate
• CAS No: 1805108-58-0
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973237
• Update Time: 2025-10-24

Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-11(15)4-8-2-7(6-14)3-10(13)9(8)5-12/h2-3H,4-5H2,1H3
• InChI Key： UTZRACZPTRUVSP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CC(=O)OC)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate

Comprehensive Overview of Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate (CAS No. 1805108-58-0)

Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate (CAS No. 1805108-58-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique brominated and cyanophenyl structure, serves as a critical intermediate in the development of advanced molecular frameworks. Researchers and chemists are increasingly exploring its potential due to its versatile reactivity and applicability in constructing complex heterocycles and bioactive molecules.

The molecular structure of Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate features two bromine atoms and a cyano group, which contribute to its electrophilic properties and make it a valuable building block in cross-coupling reactions. These reactions are pivotal in modern organic synthesis, particularly in the creation of pharmaceutical intermediates and agrochemicals. The ester functional group further enhances its utility, allowing for facile derivatization under mild conditions.

In recent years, the demand for brominated compounds like Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate has surged, driven by their role in the synthesis of high-value chemicals. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where efficient and selective bromination methods are highly sought after. The compound’s compatibility with catalytic processes and microwave-assisted reactions has also been a topic of interest, as these techniques reduce waste and improve yields.

One of the most frequently asked questions about Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate revolves around its stability and storage conditions. Proper handling is essential to maintain its integrity, and it is typically stored under inert atmospheres at low temperatures to prevent degradation. Additionally, its solubility profile—favorable in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile—makes it a convenient choice for laboratory-scale reactions.

The compound’s relevance extends to the field of medicinal chemistry, where it is employed in the design of small-molecule inhibitors and probe compounds. Its cyano group, in particular, is a common pharmacophore in drug discovery, often contributing to binding affinity and metabolic stability. This has led to its inclusion in libraries for high-throughput screening (HTS) and fragment-based drug design.

From an industrial perspective, Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate is synthesized through multi-step processes involving bromination and esterification. Optimizing these steps to achieve high purity and yield is a key challenge, and recent advancements in flow chemistry have shown promise in addressing these issues. The compound’s scalability and cost-effectiveness are critical factors for its adoption in large-scale applications.

Environmental and regulatory considerations also play a role in the use of Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate. While it is not classified as a hazardous material, proper disposal and waste management practices are recommended to minimize ecological impact. The compound’s biodegradability and toxicity profile are areas of ongoing research, particularly in the context of green chemistry initiatives.

In summary, Methyl 3-bromo-2-bromomethyl-5-cyanophenylacetate (CAS No. 1805108-58-0) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical development, and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to push the boundaries of chemical innovation. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the advancement of specialty chemicals.